Cas no 863588-46-9 (3,5-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

• Product Name: 3,5-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• CAS No: 863588-46-9
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 5809082
• PubChem ID: 4144825
• Update Time: 2025-06-08

3,5-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide
• Benzamide, 3,5-dimethoxy-N-(4-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• 3,5-dimethoxy-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide
• 3,5-dimethoxy-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• F0694-0012
• 863588-46-9
• AKOS024596939
• 3,5-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

• Inchi： 1S/C21H17N3O3S/c1-26-16-10-14(11-17(12-16)27-2)19(25)23-15-7-5-13(6-8-15)20-24-18-4-3-9-22-21(18)28-20/h3-12H,1-2H3,(H,23,25)
• InChI Key： VRPLKCXORJWUMT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CN=C3S2)C=C1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 391.09906259g/mol
• Monoisotopic Mass: 391.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• pka: 12.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,5-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

Recent Advances in the Study of 3,5-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide (CAS: 863588-46-9)

The compound 3,5-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide (CAS: 863588-46-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiazolopyridine and benzamide moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 3,5-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide, with particular emphasis on improving its pharmacokinetic properties and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase implicated in cancer progression. The researchers employed structure-activity relationship (SAR) analysis to identify key modifications that enhance binding affinity while minimizing off-target effects. These findings suggest that 863588-46-9 could serve as a promising scaffold for the development of novel kinase inhibitors.

In addition to its anticancer potential, 3,5-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide has also been investigated for its role in modulating inflammatory pathways. A preclinical study conducted in 2024 revealed that this compound significantly reduces the production of pro-inflammatory cytokines in vitro and in vivo, suggesting its potential as an anti-inflammatory agent. The study further elucidated the molecular mechanism underlying this effect, highlighting the compound's ability to interfere with the NF-κB signaling pathway. These results open new avenues for the development of therapies targeting chronic inflammatory diseases.

Pharmacokinetic studies of 863588-46-9 have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. A recent pharmacokinetic profiling study reported that the compound exhibits favorable oral bioavailability and a half-life suitable for once-daily dosing in animal models. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate significant hepatic metabolism. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations and improve the compound's therapeutic index.

The safety profile of 3,5-dimethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide has been assessed in several toxicity studies. Acute and subchronic toxicity evaluations in rodent models demonstrated a relatively wide safety margin, with no observed adverse effects at therapeutic doses. However, long-term toxicity studies are still ongoing to fully characterize the compound's safety profile. These findings are crucial for advancing the compound through the drug development pipeline and ultimately into clinical trials.

Looking ahead, the research community anticipates that 863588-46-9 will continue to be a focus of intensive investigation. Current efforts are directed toward expanding its therapeutic applications, optimizing its chemical structure for improved efficacy and safety, and developing robust synthetic routes for large-scale production. The compound's unique chemical features and demonstrated biological activities position it as a valuable tool for both basic research and drug discovery in the chemical biology and pharmaceutical sectors.